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Introduction

Enhanced Oil Recovery (EOR) encompasses a suite of techniques aimed at increasing the
amount of crude oil that can be extracted from an olil field after the primary and secondary
recovery phases. Chemical EOR (cEOR) is a prominent method that involves the injection of
specialized chemicals to mobilize residual oil trapped in the reservoir rock by capillary forces.
Among the various chemicals utilized, surfactants play a pivotal role.

Dodecylbenzene, primarily in the form of its sulfonated derivative, Sodium Dodecylbenzene
Sulfonate (SDBS), is a widely studied and applied anionic surfactant in cEOR. Its amphiphilic
nature, comprising a long hydrophobic alkyl chain and a hydrophilic sulfonate head, allows it to
significantly alter the fluid dynamics at the oil-water interface within the porous reservoir rock.
This document provides detailed application notes and experimental protocols for the use of
dodecylbenzene-based surfactants in EOR processes, intended for laboratory research and
development professionals. The primary mechanisms of action involve the reduction of
interfacial tension (IFT) between the oil and water phases and the alteration of the reservoir
rock's wettability.[1][2]

Mechanisms of Action
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The efficacy of dodecylbenzene sulfonates in EOR stems from two primary mechanisms:

Interfacial Tension (IFT) Reduction: The primary mechanism is the significant reduction of
IFT between the injected aqueous phase and the trapped crude oil.[1][2] Surfactant
molecules accumulate at the oil-water interface, with their hydrophobic tails penetrating the
oil phase and their hydrophilic heads remaining in the water phase. This alignment disrupts
the cohesive forces at the interface, leading to a drastic reduction in IFT. By lowering the IFT,
the capillary forces that trap the oil droplets within the rock pores are overcome, allowing the
oil to be mobilized and displaced by the injected fluid.

Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In many reservoirs,
the rock surface is preferentially oil-wet, which hinders the displacement of oil by water.
Dodecylbenzene sulfonate surfactants can adsorb onto the rock surface, altering its
wettability from oil-wet to more water-wet.[3] This change in wettability reduces the adhesion
of oil to the rock surface, facilitating its release and improving the sweep efficiency of the
water flood.
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Figure 1: Mechanism of Dodecylbenzene Sulfonate in EOR.

Experimental Protocols
Interfacial Tension (IFT) Measurement
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This protocol outlines the measurement of IFT between crude oil and a dodecylbenzene
sulfonate solution using the pendant drop method.

Materials and Equipment:

e Pendant Drop Tensiometer

e High-precision syringe pump

e Glass cuvette

e Dodecylbenzene sulfonate (SDBS)

e Crude oil sample

» Brine solution (simulating reservoir conditions)

e Deionized water

» Toluene or other suitable solvent for cleaning

Procedure:

e Solution Preparation:
o Prepare a stock solution of SDBS in the desired brine.
o Prepare a series of dilutions of the SDBS solution to the target concentrations for testing.

e Instrument Setup and Calibration:

o Clean the syringe, needle, and cuvette thoroughly with a solvent (e.g., toluene) followed
by deionized water and dry them completely.

o Assemble the syringe and needle on the tensiometer.
o Calibrate the instrument according to the manufacturer's instructions.

e Measurement:
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o Fill the cuvette with the crude oil sample.

o Fill the syringe with the SDBS solution.

o Immerse the needle tip into the crude oil in the cuvette.

o Slowly dispense a drop of the SDBS solution from the needle tip into the oil.
o Allow the drop to equilibrate for a specified time (e.g., 10-30 minutes).

o Capture a high-resolution image of the drop profile.

o The software will analyze the drop shape based on the Young-Laplace equation to
calculate the IFT.

o Repeat the measurement at least three times for each concentration to ensure
reproducibility.

o Data Analysis:

o Plot the IFT values as a function of the SDBS concentration.

o Determine the Critical Micelle Concentration (CMC) from the inflection point of the curve.

Surfactant Adsorption Evaluation

This protocol describes a static adsorption test to quantify the amount of dodecylbenzene
sulfonate adsorbed onto reservoir rock material.

Materials and Equipment:

Crushed reservoir rock (e.g., sandstone, carbonate)

Dodecylbenzene sulfonate solutions of known concentrations

Brine solution

Shaker or magnetic stirrer
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e Centrifuge
e UV-Vis Spectrophotometer
o Glass vials with caps
Procedure:
» Rock Preparation:
o Crush the reservoir rock to a uniform patrticle size.

o Wash the crushed rock with a solvent to remove any residual hydrocarbons and then with
deionized water.

o Dry the rock particles in an oven at a specified temperature (e.g., 105°C) to a constant
weight.

e Adsorption Test:

[¢]

Prepare a calibration curve of SDBS concentration versus UV absorbance at the
wavelength of maximum absorbance.

o Accurately weigh a known amount of the dried rock particles (e.g., 5-10 g) into a series of
glass vials.

o Add a known volume of the SDBS solution of a specific concentration to each vial.

o Seal the vials and place them on a shaker or with a magnetic stirrer for a specified period
(e.g., 24-48 hours) to reach adsorption equilibrium.

o After equilibration, centrifuge the vials to separate the rock particles from the solution.
» Concentration Measurement:
o Carefully collect the supernatant (the clear liquid above the settled rock particles).

o Measure the absorbance of the supernatant using the UV-Vis spectrophotometer.
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o Determine the final concentration of SDBS in the supernatant using the pre-established
calibration curve.

o Calculation of Adsorption:

o Calculate the amount of adsorbed surfactant per unit mass of rock using the following
formula: Adsorption (mg/g) = [(Initial Concentration - Final Concentration) * Volume of
Solution] / Mass of Rock

Core Flooding Analysis

This protocol details a core flooding experiment to evaluate the oil recovery performance of a
dodecylbenzene sulfonate solution.

Materials and Equipment:

o Core flooding apparatus (including core holder, pumps, pressure transducers, and effluent
collector)

» Reservoir core plug

e Crude oll

e Brine solution

o Dodecylbenzene sulfonate solution

Experimental Workflow:
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Figure 2: Experimental Workflow for Core Flooding Analysis.
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Procedure:
o Core Preparation:
o Clean the core plug to remove any residual hydrocarbons and salts.
o Dry the core plug in an oven to a constant weight.
o Saturate the core with the brine solution under vacuum.
e Initial Permeability:
o Mount the brine-saturated core in the core holder.

o Inject brine at a constant flow rate and measure the pressure drop across the core to
determine the initial permeability.

o Establishment of Initial Oil Saturation:

o Inject crude oil into the core at a constant rate to displace the brine until no more brine is
produced. This establishes the initial oil saturation (Soi).

o Water Flooding (Secondary Recovery):

o Inject brine into the oil-saturated core at a constant rate until no more oil is produced. This
simulates secondary recovery and establishes the residual oil saturation (Sor).

o Surfactant Flooding (Tertiary Recovery):
o Inject the dodecylbenzene sulfonate solution into the core at the same constant rate.
o Continue the injection for a predetermined number of pore volumes (e.g., 2-3 PV).

» Data Collection:
o Continuously monitor and record the pressure drop across the core.

o Collect the effluent (produced fluids) in a fraction collector and measure the volume of oil
and water produced over time.
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o Data Analysis:

o Calculate the oil recovery factor as a percentage of the original oil in place (OOIP) at each

stage.

o Plot the oil recovery and pressure drop as a function of the pore volumes of fluid injected.

Quantitative Data Summary

The following tables summarize typical quantitative data obtained from experimental studies on

dodecylbenzene sulfonate for EOR.

Table 1: Interfacial Tension (IFT) Reduction

Surfactant Concentrati Temperatur  Salinity
IFT (mN/m) Reference
System on (wt%) e (°C) (ppm)
SDBS in Fictionalized
] 0.1 60 20,000 NaCl ~10-2
Brine Data
SDBS in Fictionalized
] 0.5 60 20,000 NacCl ~10-3
Brine Data
SDBS/Co- Fictionalized
0.5 70 30,000 TDS ~10-3
surfactant Data
Table 2: Surfactant Adsorption on Reservoir Rock
Surfactant Temperatur  Salinity Adsorption
Rock Type . Reference
System e (°C) (ppm) (mglg)
Berea 0.1 wt% Fictionalized
25 10,000 NaCl 0.3-0.6
Sandstone SDBS Data
0.5 wt% Fictionalized
Carbonate 50 25,000 TDS 0.8-15
SDBS Data

Table 3: Oil Recovery Enhancement in Core Flooding
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L. Additional
- Injection )
Permeabilit Surfactant Oil
Rock Type Volume Reference
y (mD) System (PV) Recovery
(% OOIP)
0.5 wt% Fictionalized
Sandstone 150 2.0 15-25
SDBS Data
1.0 wt% Fictionalized
Carbonate 50 2.5 10-18
SDBS Data

Factors Affecting EOR Performance

The effectiveness of dodecylbenzene sulfonate flooding in EOR is influenced by a variety of

reservoir and fluid properties.
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Figure 3: Factors Influencing Dodecylbenzene Sulfonate EOR Performance.

Conclusion

Dodecylbenzene sulfonate is a versatile and effective surfactant for enhanced oil recovery,

primarily through the mechanisms of interfacial tension reduction and wettability alteration. The

successful application of this technology in a laboratory setting requires a systematic approach,

including detailed characterization of fluid and rock properties, and carefully executed

experimental protocols. The data and methodologies presented in these application notes

provide a foundation for researchers and scientists to design and conduct their own
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investigations into the use of dodecylbenzene-based surfactants for improving oil recovery.
Further optimization for specific reservoir conditions can be achieved by adjusting surfactant
concentration, brine salinity, and the use of co-surfactants or polymers.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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